Low aqueous solubility of vorasidenib free base results in erratic bioavailability, compromising CNS tumor model reproducibility. Vorasidenib citrate (CAS 2316810-02-1) is the optimized salt form, providing reliable oral dosing and dual mIDH1/2 inhibition for neuro-oncology research.
Procure the citrate salt for formulation-ready material with validated BBB permeability.
Vorasidenib citrate is a highly specialized, orally bioavailable small molecule designed for the dual inhibition of mutant isocitrate dehydrogenase 1 and 2 (mIDH1/2) enzymes. Unlike first-generation, single-target IDH inhibitors, vorasidenib was specifically engineered to cross the blood-brain barrier (BBB), making it a critical precursor and reference standard for neuro-oncology research, particularly in low-grade glioma models [1]. The citrate salt form (CAS 2316810-02-1) is specifically formulated to overcome the poor aqueous solubility of the free base, ensuring reproducible pharmacokinetics, stable formulation compatibility, and reliable in vivo dosing [2]. Procurement of the citrate salt is essential for laboratories requiring high-fidelity translation from in vitro enzymatic assays to in vivo orthotopic brain tumor models, where precise central nervous system (CNS) exposure is mandatory.
Substituting vorasidenib citrate with its free base counterpart or first-generation IDH inhibitors (e.g., ivosidenib, enasidenib) introduces severe experimental and formulation liabilities. The vorasidenib free base exhibits poor aqueous solubility, resulting in a 2- to 4-fold reduction in plasma exposure and erratic in vivo bioavailability, which severely compromises dose-response reproducibility in animal models [1]. Furthermore, substituting with ivosidenib (IDH1-specific) or enasidenib (IDH2-specific) fails to capture the dual-inhibition profile required for pan-mIDH studies and lacks the optimized brain penetrance necessary for CNS targeting [2]. For procurement, selecting the exact citrate salt ensures both the dual-targeting mechanism and the necessary pharmacokinetic profile for CNS-focused translational research, preventing costly formulation failures.
Vorasidenib demonstrates potent dual inhibition across both IDH1 and IDH2 mutations, a critical differentiator from first-generation inhibitors. In biochemical assays, vorasidenib inhibits IDH1-R132H with an IC50 of approximately 3 nM and IDH2-R140Q with an IC50 of 14 nM [1]. In contrast, ivosidenib is strictly IDH1-selective with no meaningful inhibition of IDH2 (>100 μM) [2], while enasidenib is IDH2-selective (IC50 ~100 nM) [3]. This dual-targeting capability allows vorasidenib to be used as a universal pan-mIDH reference standard, significantly reducing the need to procure separate inhibitors for distinct mutation models.
| Evidence Dimension | Enzymatic Inhibition (IC50) |
| Target Compound Data | Vorasidenib: IDH1-R132H IC50 ~3 nM; IDH2-R140Q IC50 ~14 nM |
| Comparator Or Baseline | Ivosidenib (IDH1 only, IDH2 >100 μM); Enasidenib (IDH2 only, IC50 ~100 nM) |
| Quantified Difference | Vorasidenib provides sub-15 nM potency across both IDH1 and IDH2 mutants, whereas comparators are strictly single-target. |
| Conditions | In vitro biochemical assays measuring 2-hydroxyglutarate (2-HG) reduction. |
Procurement of vorasidenib allows researchers to target both IDH1 and IDH2 mutant models with a single, highly potent compound, streamlining inventory and assay design.
The selection of the citrate salt over the free base is driven by significant differences in solubility and systemic exposure. Pharmacokinetic evaluations reveal that unformulated vorasidenib free base suffers from poor absorption, resulting in a 2- to 4-fold lower plasma exposure compared to optimized salt formulations. For instance, early free base formulations yielded an AUCinf of only 759 ng·h/mL, whereas optimized formulations achieved an AUCinf of 2860 ng·h/mL [1]. The citrate salt drastically improves aqueous solubility, ensuring that in vivo models receive consistent, predictable dosing without the need for complex, heavily co-solvent-dependent vehicle formulations.
| Evidence Dimension | Systemic Exposure (AUCinf) |
| Target Compound Data | Optimized salt formulation: AUCinf ~2860 ng·h/mL |
| Comparator Or Baseline | Unformulated free base: AUCinf ~759 ng·h/mL |
| Quantified Difference | ~3.7-fold increase in systemic exposure (AUCinf) for the optimized formulation. |
| Conditions | In vivo pharmacokinetic profiling following oral administration. |
Procuring the citrate salt prevents formulation failures and ensures reproducible systemic and CNS exposure in costly in vivo animal models.
Vorasidenib citrate exhibits a strong selectivity profile for mutant IDH enzymes over their wild-type (WT) counterparts, which is essential for minimizing off-target toxicity in healthy tissues. While vorasidenib inhibits mutant IDH1/2 at low single-digit nanomolar concentrations (e.g., 3-14 nM), its IC50 for WT IDH1 and IDH2 is substantially higher, measured at approximately 400 nM [1]. This >28-fold selectivity window ensures that the compound selectively halts the production of the oncometabolite D-2-hydroxyglutarate (2-HG) without disrupting normal cellular metabolism driven by WT IDH enzymes.
| Evidence Dimension | Mutant vs. Wild-Type IC50 |
| Target Compound Data | Mutant IDH1/2 IC50: 3-14 nM |
| Comparator Or Baseline | Wild-Type IDH1/2 IC50: ~400 nM |
| Quantified Difference | >28-fold selectivity for mutant IDH over wild-type IDH. |
| Conditions | In vitro WT IDH1/2 activity assays quantifying the reductive carboxylation of α-KG to citrate. |
High mutant-to-WT selectivity is critical for researchers requiring a clean pharmacological profile without confounding metabolic toxicity in control cell lines.
Because of its engineered blood-brain barrier penetrance and optimized citrate salt solubility, this compound is the definitive reference material for testing pan-IDH inhibitors in orthotopic brain tumor xenografts, where achieving high unbound brain concentrations (Kp,uu) is critical [1].
Ideal for high-throughput screening and structural biology workflows where a single, potent dual-inhibitor is required as a positive control against both IDH1-R132 and IDH2-R140/R172 mutant enzymes, eliminating the need to source multiple single-target inhibitors [2].
Used as a baseline comparator in pharmaceutical development to benchmark the CNS penetrance and oral bioavailability of next-generation neuro-oncology pipeline candidates, specifically leveraging the >3.7-fold AUC advantage of the citrate salt over the free base [2].